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Compound of Interest

Compound Name: Algifen

CAS No.: 8060-71-7

Cat. No.: B1197338

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Algifen is a combination drug product typically containing Metamizole Sodium, Pitofenone

Hydrochloride, and Fenpiverinium Bromide. This combination provides analgesic,

antispasmodic, and anticholinergic effects. Accurate and reliable analytical methods are crucial

for the quality control and formulation development of such multi-component pharmaceuticals.

These application notes provide detailed protocols for the simultaneous quantification of the

active pharmaceutical ingredients (APIs) in Algifen using Reverse-Phase High-Performance

Liquid Chromatography (RP-HPLC) and UV-Spectrophotometry.

Active Pharmaceutical Ingredients
Metamizole Sodium: A non-steroidal anti-inflammatory drug (NSAID) with analgesic and

antipyretic properties.
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Pitofenone Hydrochloride: An antispasmodic agent that exerts a direct relaxing effect on

smooth muscles.[1]

Fenpiverinium Bromide: An anticholinergic agent that helps in reducing muscle spasms.[1]

Method 1: Simultaneous Quantification by RP-HPLC
This method is suitable for the simultaneous estimation of Metamizole Sodium and Pitofenone

Hydrochloride in the presence of Fenpiverinium Bromide in pharmaceutical dosage forms.

Experimental Protocol
1. Instrumentation:

High-Performance Liquid Chromatograph (HPLC) system equipped with a UV-Vis detector

and data processing software.

Analytical balance

Sonicator

pH meter

Syringe filters (0.45 µm)

2. Reagents and Materials:

Metamizole Sodium, Pitofenone HCl, and Fenpiverinium Bromide reference standards

Methanol (HPLC grade)

Sodium dihydrogen phosphate monohydrate (AR grade)

Orthophosphoric acid (AR grade)

Water (HPLC grade)

3. Chromatographic Conditions:
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Parameter Condition

Column Inertsil ODS 3V C-18 (or equivalent)

Mobile Phase

0.05M Sodium dihydrogen phosphate buffer :

Methanol (53:47 v/v), pH adjusted to 5.0 with

orthophosphoric acid

Flow Rate 1.0 mL/min

Detection Wavelength 286 nm

Injection Volume 20 µL

| Column Temperature | Ambient |

4. Preparation of Solutions:

Mobile Phase Preparation: Prepare a 0.05M solution of sodium dihydrogen phosphate in

HPLC grade water. Mix with methanol in the ratio of 53:47 (v/v). Adjust the pH of the final

mixture to 5.0 using orthophosphoric acid. Filter through a 0.45 µm membrane filter and

degas by sonication.

Standard Stock Solution: Accurately weigh and transfer 100 mg of Metamizole Sodium and

10 mg of Pitofenone HCl reference standards into a 100 mL volumetric flask. Dissolve in and

dilute to volume with methanol to obtain a concentration of 1000 µg/mL of Metamizole

Sodium and 100 µg/mL of Pitofenone HCl.

Working Standard Solution: From the stock solution, prepare further dilutions to obtain the

desired concentrations for the calibration curve.

Sample Preparation (from tablets):

Weigh and finely powder not fewer than 20 tablets.

Transfer a quantity of the powder equivalent to 500 mg of Metamizole Sodium into a 100

mL volumetric flask.
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Add about 70 mL of methanol, sonicate for 15 minutes, and then dilute to volume with

methanol.

Filter the solution through a 0.45 µm membrane filter.

Make further dilutions with methanol to achieve a final concentration in the linear range of

the method (e.g., 1000 µg/mL of Metamizole Sodium and 10 µg/mL of Pitofenone HCl).[2]

5. Analytical Procedure:

Equilibrate the HPLC system with the mobile phase until a stable baseline is obtained.

Inject the blank (methanol) to ensure no interfering peaks are present.

Inject the standard solutions at different concentration levels to establish the calibration

curve.

Inject the sample solution.

Record the chromatograms and measure the peak areas.

Data Presentation: Quantitative Data for RP-HPLC
Method 1

Parameter Metamizole Sodium Pitofenone HCl

Linearity Range (µg/mL) 700.90 - 1301.73[2] 7.01 - 13.01[2]

Regression Coefficient (r²) 0.9992[2] 0.9995[2]

Limit of Detection (LOD)

(µg/mL)
21.6174[2] 0.1701[2]

Limit of Quantification (LOQ)

(µg/mL)
65.507[2] 0.5155[2]

Experimental Workflow Diagram (RP-HPLC Method 1)
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Caption: Workflow for the simultaneous RP-HPLC analysis of Metamizole and Pitofenone.

Method 2: RP-HPLC Method for Low Content of
Fenpiverinium Bromide
This method is specifically developed and validated for the accurate estimation of the low

content of Fenpiverinium Bromide in the combined dosage form with high concentrations of

Metamizole Sodium and Pitofenone Hydrochloride.

Experimental Protocol
1. Instrumentation:

Same as Method 1.

2. Reagents and Materials:

Same as Method 1.
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3. Chromatographic Conditions:

Parameter Condition

Column Supelcosil LC-CN (or equivalent)

Mobile Phase
Sodium dihydrogen phosphate buffer : Methanol

(66:34 v/v)

Flow Rate 1.0 mL/min

Detection Wavelength 210 nm

Injection Volume 20 µL

| Column Temperature | Ambient |

4. Preparation of Solutions:

Mobile Phase Preparation: Prepare a solution of sodium dihydrogen phosphate in HPLC

grade water. Mix with methanol in the ratio of 66:34 (v/v). Filter through a 0.45 µm membrane

filter and degas.

Standard and Sample Preparations: Follow a similar procedure as in Method 1, ensuring the

final concentration of Fenpiverinium Bromide falls within its linear range.

Data Presentation: Quantitative Data for RP-HPLC
Method 2

Parameter Fenpiverinium Bromide

Linearity Range (µg/mL) 6.980 - 12.930[3]

Mean Recovery (%) 100.23[3]

RSD of Recovery (%) 0.5[3]

Experimental Workflow Diagram (RP-HPLC Method 2)
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Caption: Workflow for the RP-HPLC analysis of Fenpiverinium Bromide.

Method 3: Simultaneous Spectrophotometric
Quantification
This method utilizes multivariate calibration (Partial Least Squares - PLS) for the simultaneous

determination of Metamizole Sodium, Pitofenone Hydrochloride, and Fenpiverinium Bromide.

This approach is advantageous for rapid analysis without the need for chromatographic

separation.

Experimental Protocol
1. Instrumentation:

UV-Visible Spectrophotometer with 1 cm quartz cuvettes

Chemometric software (e.g., PLS-1 and PLS-2 models)

Analytical balance
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Volumetric flasks

2. Reagents and Materials:

Metamizole Sodium, Pitofenone HCl, and Fenpiverinium Bromide reference standards

Methanol (spectroscopic grade)

3. Procedure:

Preparation of Standard Solutions:

Prepare individual stock solutions of Metamizole Sodium, Pitofenone HCl, and

Fenpiverinium Bromide in methanol.

Prepare a series of calibration standards by mixing appropriate volumes of the stock

solutions to cover the concentration ranges specified in the data table below.

Sample Preparation:

Prepare a sample solution from the pharmaceutical dosage form in methanol, similar to

the HPLC sample preparation, to achieve concentrations within the linear dynamic range

of the method.

Spectrophotometric Measurement:

Record the UV absorption spectra of the standard and sample solutions over a selected

wavelength range against methanol as a blank.

Data Analysis:

Develop PLS-1 and PLS-2 calibration models using the spectral data of the standard

solutions.

Use the developed models to predict the concentrations of the three components in the

sample solution.
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Data Presentation: Quantitative Data for
Spectrophotometric Method

Parameter Metamizole Sodium Pitofenone HCl
Fenpiverinium
Bromide

Linear Dynamic

Range (mg/L)
1 - 50 1 - 15 60 - 1000

Note: The original research paper should be consulted for details on the specific PLS model

parameters and validation statistics.

Logical Relationship Diagram (Spectrophotometric
Method)
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Caption: Logical workflow for the simultaneous spectrophotometric quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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